2-Hydroxy-3-phenoxypropyl acrylate

• IUPAC Name: (2-hydroxy-3-phenoxypropyl) prop-2-enoate
• InChI: InChI=1S/C12H14O4/c1-2-12(14)16-9-10(13)8-15-11-6-4-3-5-7-11/h2-7,10,13H,1,8-9H2
• InChI Key: HHQAGBQXOWLTLL-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)OCC(COC1=CC=CC=C1)O
• Molecular Formula: C12H14O4
• Related CAS: 70856-48-3
• DSSTOX Substance ID: DTXSID1044851
• Molecular Weight: 222.24 g/mol
• Physical Description: Liquid
• CAS No.: 16969-10-1

Description

2-Hydroxy-3-phenoxypropyl acrylate is a chemical compound with the molecular formula C12H14O4. It is a colorless to light yellow liquid that is soluble in many organic solvents such as alcohols and ethers but is insoluble in water . This compound is primarily used in industrial applications, including coatings, inks, and adhesives, due to its high reactivity and light resistance .

Scientific Research Applications

2-Hydroxy-3-phenoxypropyl acrylate has a wide range of applications in scientific research:

Chemistry: Used as a monomer in the synthesis of polymers and copolymers.

Biology: Utilized in the development of polymeric membranes for controlled drug release.

Medicine: Investigated for its potential in creating biocompatible materials for medical devices.

Industry: Employed in the production of UV-curable coatings, inks, and adhesives due to its high reactivity and durability.

Mechanism of Action

Target of Action

2-Hydroxy-3-phenoxypropyl acrylate is primarily used in the fabrication of polymeric materials . Its primary targets are the components of these materials, where it acts as a curing agent .

Mode of Action

The compound interacts with its targets through a process known as photosynthesis under UV radiation . This interaction results in the curing or hardening of the polymeric materials, enhancing their structural integrity .

Biochemical Pathways

It’s known that the compound plays a crucial role in the synthesis of polymeric membranes for controlled drug release systems .

Pharmacokinetics

Given its use in the fabrication of polymeric materials, its bioavailability would be determined by the properties of the resulting material .

Result of Action

The molecular and cellular effects of this compound’s action result in the formation of robust polymeric materials. These materials can be used in various applications, including the creation of controlled drug release systems .

Action Environment

The action, efficacy, and stability of this compound can be influenced by environmental factors such as temperature and exposure to UV radiation . For instance, the photosynthesis process that the compound undergoes under UV radiation is a crucial part of its mode of action .

Safety and Hazards

2-Hydroxy-3-phenoxypropyl acrylate is a combustible liquid that may cause an allergic skin reaction and serious eye damage. It is also toxic to aquatic life with long-lasting effects.

Future Directions

2-Hydroxy-3-phenoxypropyl acrylate has potential applications in a wide range of areas such as biomedicine, photonics, electronics, robotics, etc.

Biochemical Analysis

Biochemical Properties

It is known that acrylates can participate in biochemical reactions, particularly in polymerization reactions

Cellular Effects

It is known that acrylates can influence cell function

Molecular Mechanism

It is known that acrylates can exert their effects at the molecular level, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .

Temporal Effects in Laboratory Settings

It is known that acrylates can have long-term effects on cellular function observed in in vitro or in vivo studies .

Dosage Effects in Animal Models

It is known that acrylates can have toxic or adverse effects at high doses .

Metabolic Pathways

It is known that acrylates can interact with enzymes or cofactors .

Transport and Distribution

It is known that acrylates can interact with transporters or binding proteins .

Subcellular Localization

It is known that acrylates can be directed to specific compartments or organelles .

Preparation Methods

Synthetic Routes and Reaction Conditions: 2-Hydroxy-3-phenoxypropyl acrylate is synthesized through the esterification reaction between 2-hydroxy-3-phenoxypropanol and acrylic acid . The reaction typically occurs under an inert atmosphere to prevent unwanted side reactions and involves the use of a catalyst to enhance the reaction rate . The reaction conditions often include moderate temperatures and the removal of water to drive the reaction to completion.

Industrial Production Methods: In industrial settings, the production of this compound follows similar principles but on a larger scale. The process involves continuous monitoring and control of reaction parameters to ensure high yield and purity. The use of advanced distillation techniques helps in the purification of the final product .

Chemical Reactions Analysis

Types of Reactions: 2-Hydroxy-3-phenoxypropyl acrylate undergoes various chemical reactions, including:

Polymerization: It can polymerize under UV radiation to form polymeric membranes used in controlled drug release systems.

Esterification: It can react with other acids to form different esters.

Addition Reactions: The acrylate group can participate in addition reactions with nucleophiles.

Common Reagents and Conditions:

Polymerization: UV radiation and photoinitiators are commonly used.

Esterification: Catalysts such as sulfuric acid or p-toluenesulfonic acid are used.

Addition Reactions: Nucleophiles like amines or alcohols can be used under mild conditions.

Major Products:

Polymeric Membranes: Used in drug delivery systems.

Various Esters: Depending on the reacting acid.

Comparison with Similar Compounds

• 2-Hydroxyethyl acrylate
• Ethylene glycol phenyl ether acrylate
• 3-(Acryloyloxy)-2-hydroxypropyl methacrylate
• Glycerol 1,3-diglycerolate diacrylate
• 4-Hydroxybutyl acrylate

Comparison: 2-Hydroxy-3-phenoxypropyl acrylate is unique due to its phenoxy group, which imparts higher reactivity and better light resistance compared to similar compounds . This makes it particularly suitable for applications requiring high-performance materials, such as UV-curable coatings and adhesives.

Synthesis routes and methods I

Procedure details

3-Phenoxy-2-hydroxypropyl acrylate was prepared as described in Example 17 except that the acrylic acid was added over 1 hour at 100°, 2,6-di-tert. butyl-p-cresol was used in place of hydroquinone, and the mixture was heated for 4 hours at 100° after the acrylic acid had been added.

Synthesis routes and methods II

Procedure details

To 3000 g of phenyl glycidyl ether (epoxide content 6.16 equiv./kg) containing 9 g of tetramethylammonium chloride and 6 g of 2,6-di-t-butyl-p-cresol, stirred at 100°, was added 1332 g of acrylic acid over one hour. The mixture was stirred at 100° for a further 4 hours, by which time the epoxide content was 0.91 equiv./kg and the viscosity was 60 cP at 25°, to yield 3-phenoxy-2-hydroxypropyl acrylate.